Cas no 1804280-42-9 (Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate)

• Product Name: Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate
• CAS No: 1804280-42-9
• MF: C₁₂H₁₂F₂O₄
• MW: 258.218091011047
• CID: 4949954
• Update Time: 2025-06-09

Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate

• Inchi： 1S/C12H12F2O4/c1-17-11(16)9-4-5-10(18-12(13)14)8(7-9)3-2-6-15/h4-7,12H,2-3H2,1H3
• InChI Key： HUKMZRCPYVJYHY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OC)=CC=1CCC=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 283
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6

Additional information on Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate

Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate (CAS No. 1804280-42-9): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate (CAS No. 1804280-42-9) is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzoates and features a difluoromethoxy group and a 3-oxopropyl substituent, which contribute to its distinct properties and biological activities.

The chemical structure of Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate can be represented as C₁₂H₁₁F₂O₄. The presence of the difluoromethoxy group imparts fluorine atoms, which are known for their ability to modulate the electronic and steric properties of molecules. This, in turn, can influence the compound's interactions with biological targets, such as enzymes and receptors. The 3-oxopropyl substituent adds a ketone functional group, which can participate in various chemical reactions and biological processes.

Recent studies have highlighted the potential of Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a promising candidate for further development.

Beyond its anti-inflammatory properties, Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate has also shown potential in cancer research. A study conducted by a team at the National Institutes of Health (NIH) demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt key cellular processes involved in cancer progression, such as cell cycle regulation and apoptosis induction.

In addition to its therapeutic applications, Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate has been studied for its use as a tool compound in chemical biology. Its unique structure allows researchers to probe specific biological pathways and interactions, providing valuable insights into disease mechanisms. For instance, a recent study published in Chemical Biology & Drug Design utilized this compound to investigate the role of specific kinases in cellular signaling pathways, leading to the identification of novel targets for drug development.

The synthesis of Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate has been optimized through various synthetic routes, ensuring high yields and purity levels. One common approach involves the reaction of 4-difluoromethoxybenzaldehyde with malonic acid followed by esterification with methanol. The resulting compound can be further purified using techniques such as column chromatography or recrystallization to achieve pharmaceutical-grade quality.

In conclusion, Methyl 4-(difluoromethoxy)-3-(3-oxopropyl)benzoate (CAS No. 1804280-42-9) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing studies continue to uncover new applications and mechanisms of action, solidifying its position as a promising molecule in the field.